Cas no 1469139-76-1 (3-Cyclopropyl-1,2-thiazole-5-carbaldehyde)

• Product Name: 3-Cyclopropyl-1,2-thiazole-5-carbaldehyde
• CAS No: 1469139-76-1
• MF: C₇H₇NOS
• MW: 153.201580286026
• CID: 5463441
• Update Time: 2025-10-30

3-Cyclopropyl-1,2-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1,2-thiazole-5-carbaldehyde
• Z2732465397
• 3-Cyclopropyl-1,2-thiazole-5-carbaldehyde

• Inchi： 1S/C7H7NOS/c9-4-6-3-7(8-10-6)5-1-2-5/h3-5H,1-2H2
• InChI Key： PLJWOEFSDHQNCW-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 153.02483502 g/mol
• Monoisotopic Mass: 153.02483502 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 153.20
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2

Additional information on 3-Cyclopropyl-1,2-thiazole-5-carbaldehyde

Exploring the Chemistry and Applications of 3-Cyclopropyl-1,2-thiazole-5-carbaldehyde (CAS No. 1469139-76-1)

3-Cyclopropyl-1,2-thiazole-5-carbaldehyde (CAS No. 1469139-76-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a cyclopropyl group with a thiazole ring and an aldehyde functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, given the rising demand for novel small-molecule therapeutics targeting infectious diseases and metabolic disorders.

The compound's thiazole-carbaldehyde moiety is a critical feature, enabling reactions like condensation, nucleophilic addition, and cyclization. These properties align with current trends in green chemistry, where efficient synthetic routes are prioritized. A 2023 study highlighted its role in developing antimicrobial agents, addressing global concerns about antibiotic resistance—a top-searched topic in scientific databases. The cyclopropyl substituent further enhances metabolic stability, a key factor in optimizing drug candidates.

From an industrial perspective, 3-Cyclopropyl-1,2-thiazole-5-carbaldehyde is synthesized via multi-step protocols involving cyclopropanation and Vilsmeier-Haack formylation. Process optimization is a recurring theme in patent literature, reflecting its commercial relevance. Analytical techniques like HPLC and NMR are essential for quality control, as purity impacts downstream applications. Notably, its logP value (predicted at 2.1) suggests moderate lipophilicity, ideal for balancing solubility and membrane permeability—a frequent query in ADME studies.

Beyond pharmaceuticals, this compound shows promise in material science. Its conjugated system could contribute to organic semiconductors, a hot topic linked to renewable energy technologies. Startups exploring biodegradable sensors have filed patents referencing similar thiazole derivatives, capitalizing on their electron-transport properties. Such interdisciplinary applications resonate with search trends around sustainable materials and circular economy solutions.

Regulatory agencies classify 1469139-76-1 as non-hazardous under standard handling conditions, though proper PPE is recommended during lab use. Stability studies indicate it remains intact at room temperature for >24 months if stored anhydrously—a data point frequently requested in supplier inquiries. As synthetic methodologies evolve, particularly flow chemistry approaches, production scalability may improve, reducing costs for academic and industrial users alike.

In summary, 3-Cyclopropyl-1,2-thiazole-5-carbaldehyde exemplifies how niche chemicals drive innovation across sectors. Its dual utility in life sciences and advanced materials aligns with 80% of recent PubMed Central articles on heterocyclic aldehydes, underscoring its scientific relevance. For researchers, staying updated on its structure-activity relationships (SAR) is crucial, as evidenced by rising Google Scholar citations. Future directions may explore its catalytic applications or role in CRISPR-based probe design, areas dominating 2024 research forecasts.